N-(2,5-dimethoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H17N3O4S/c1-23-13-8-9-15(24-2)14(10-13)19-16(22)11-26-18-21-20-17(25-18)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: KYBWIZTZCTZBET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide (DMPT) is a synthetic compound that has been widely used in scientific research. It has been found to have various biochemical and physiological effects, making it a valuable tool in the field of pharmacology.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is not fully understood, but it is believed to act on the GABAergic and serotonergic systems in the brain. This compound has been found to increase the levels of GABA and serotonin in the brain, which may contribute to its anticonvulsant, antidepressant, and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the modulation of neurotransmitters such as GABA and serotonin. It has also been found to have antioxidant and anti-inflammatory effects. This compound has been shown to reduce lipid peroxidation and increase the activity of antioxidant enzymes in the brain. Additionally, this compound has been found to reduce the levels of pro-inflammatory cytokines in the brain.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have a wide range of biochemical and physiological effects. However, this compound has some limitations as well. It has been found to have a narrow therapeutic window, meaning that the dosage needs to be carefully controlled. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of N-(2,5-dimethoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide. One area of research could be the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research could be the study of this compound in humans to determine its safety and efficacy. Additionally, the mechanism of action of this compound could be further elucidated to better understand its biochemical and physiological effects. Finally, this compound could be further studied for its potential therapeutic applications, such as in the treatment of epilepsy, depression, and anxiety disorders.
Conclusion:
In conclusion, this compound (this compound) is a synthetic compound that has been widely used in scientific research. It has been found to have various biochemical and physiological effects, making it a valuable tool in the field of pharmacology. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, including the development of new synthetic methods, the study of this compound in humans, and the elucidation of its mechanism of action.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide can be synthesized by the reaction of 2,5-dimethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with phenylhydrazine and acetic anhydride to obtain this compound. The purity of this compound can be checked by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been widely used in scientific research due to its various biochemical and physiological effects. It has been found to have anticonvulsant, antidepressant, and anxiolytic effects in animal models. This compound has also been shown to have neuroprotective effects and can reduce oxidative stress in the brain. Additionally, this compound has been found to have anti-inflammatory and analgesic effects.